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Compound of Interest

Compound Name: hSMG-1 inhibitor 11e

Cat. No.: B8191549

For researchers, scientists, and drug development professionals utilizing hSMG-1 inhibitor
11e, a potent and selective kinase inhibitor, adherence to proper disposal and handling
protocols is paramount to ensure laboratory safety and environmental compliance.[1][2][3] This
guide provides essential, step-by-step procedures for the safe management of hNSMG-1
inhibitor 11e waste.

Chemical and Physical Properties

A thorough understanding of the inhibitor's properties is fundamental to safe handling and

disposal.
Property Value
Molecular Formula C26H27N703S
Molecular Weight 517.60 g/mol
Appearance Solid powder
Solubility DMSO: 50 mg/mL (96.60 mM)
Storage (Solid) -20°C for 3 years
Storage (In Solvent) -80°C for 1 year

Data sourced from multiple suppliers and may vary slightly.[1][4][5]

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b8191549?utm_src=pdf-interest
https://www.benchchem.com/product/b8191549?utm_src=pdf-body
https://www.benchchem.com/product/b8191549?utm_src=pdf-body
https://www.targetmol.com/compound/hsmg-1_inhibitor_11e
https://www.medchemexpress.com/hsmg-1-inhibitor-11e.html
https://www.molnova.com/en/ProductsThr/hSMG-1%20inhibitor%2011e.html
https://www.benchchem.com/product/b8191549?utm_src=pdf-body
https://www.benchchem.com/product/b8191549?utm_src=pdf-body
https://www.targetmol.com/compound/hsmg-1_inhibitor_11e
http://www.probechem.com/products_hSMG-1inhibitor11e.html
https://file.medchemexpress.com/batch_PDF/HY-124760/hSMG-1-inhibitor-11e-DataSheet-MedChemExpress.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8191549?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Disposal of hSMG-1 Inhibitor 11e

Proper disposal of h\SMG-1 inhibitor 11e, as with any small molecule inhibitor, must be
conducted in accordance with prevailing country, federal, state, and local regulations.[6] The
following procedures are based on general best practices for laboratory chemical waste.

Step 1: Waste Segregation and Collection
e Solid Waste:

o Collect all solid waste contaminated with hSMG-1 inhibitor 11e, including unused or
expired neat compound, contaminated personal protective equipment (PPE) such as
gloves and lab coats, and any contaminated lab supplies (e.g., weigh boats, pipette tips,
vials).

o Place all solid waste into a designated, clearly labeled, and sealable hazardous waste
container. The container should be made of a material compatible with the chemical.

e Liquid Waste:

o Solutions containing hSMG-1 inhibitor 11e, such as stock solutions in DMSO, should be
collected in a separate, sealed, and clearly labeled hazardous liquid waste container.

o Do not mix this waste with other incompatible chemical waste streams.
o Contaminated Sharps:

o Any sharps (e.g., needles, razor blades) contaminated with hSMG-1 inhibitor 11e must
be disposed of in a designated sharps container that is puncture-resistant and leak-proof.

Step 2: Labeling and Storage

o All waste containers must be clearly labeled with "Hazardous Waste" and the full chemical
name: "hSMG-1 inhibitor 11e".

« Include the concentration and solvent if it is a liquid waste.
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» Store the waste containers in a designated, secure, and well-ventilated secondary
containment area, away from incompatible materials, until they are collected for disposal.

Step 3: Professional Disposal

» Arrange for the collection and disposal of the hazardous waste through your institution's
Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal
contractor.

* Never dispose of hSMG-1 inhibitor 11e down the drain or in regular trash.[6]

Accidental Release Measures

In the event of a spill, immediate and appropriate action is crucial to mitigate exposure and
environmental contamination.

o Personal Precautions:
o Evacuate non-essential personnel from the area.
o Ensure adequate ventilation.

o Wear appropriate personal protective equipment (PPE), including a lab coat, safety
goggles, and chemical-resistant gloves. Avoid breathing vapors, mist, dust, or gas.[6]

e Containment and Cleaning:

[¢]

For small spills of the solid compound, carefully sweep or scoop the material into a
designated hazardous waste container. Avoid generating dust.

[¢]

For liquid spills, absorb the solution with an inert, non-combustible absorbent material
such as vermiculite, sand, or earth.[6]

[¢]

Place the absorbent material into a sealed, labeled hazardous waste container.

[¢]

Clean the spill area thoroughly with an appropriate solvent and then with soap and water.
Collect all cleaning materials as hazardous waste.
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e Environmental Precautions:

o Prevent the spilled material from entering drains, sewers, or watercourses.[6]

First Aid Measures

In case of exposure, follow these immediate first aid procedures.

Exposure Route First Aid Procedure

Immediately flush eyes with large amounts of

water for at least 15 minutes, occasionally lifting
Eye Contact i i )

the upper and lower eyelids. Seek immediate

medical attention.[6]

Remove contaminated clothing and shoes.
_ Rinse the affected skin area thoroughly with
Skin Contact )
large amounts of water for at least 15 minutes.

Seek medical attention if irritation develops.[6]

Move the exposed person to fresh air. If
Inhalation breathing is difficult, provide artificial respiration.

Seek immediate medical attention.[6]

Do NOT induce vomiting. Wash out the mouth

) with water. Never give anything by mouth to an
Ingestion , , _ _

unconscious person. Seek immediate medical

attention.[6]

Experimental Workflow for Disposal

The following diagram illustrates the logical workflow for the proper disposal of hNSMG-1
inhibitor 11e.
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Caption: Waste Disposal Workflow for hSMG-1 Inhibitor 11e.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Disposal Procedures for hSMG-1
Inhibitor 11e]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8191549#hsmg-1-inhibitor-11e-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/product/b8191549#hsmg-1-inhibitor-11e-proper-disposal-procedures
https://www.benchchem.com/product/b8191549#hsmg-1-inhibitor-11e-proper-disposal-procedures
https://www.benchchem.com/product/b8191549#hsmg-1-inhibitor-11e-proper-disposal-procedures
https://www.benchchem.com/product/b8191549#hsmg-1-inhibitor-11e-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b8191549?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8191549?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

